Cas no 2137450-55-4 (4-amino-8-tert-butyl-1-ethyl-2lambda6-thia-1-azaspiro4.5decane-2,2-dione)

• Product Name: 4-amino-8-tert-butyl-1-ethyl-2lambda6-thia-1-azaspiro4.5decane-2,2-dione
• CAS No: 2137450-55-4
• MF: C₁₄H₂₈N₂O₂S
• MW: 288.4493227005
• CID: 5934325
• PubChem ID: 165843491
• Update Time: 2025-08-04

4-amino-8-tert-butyl-1-ethyl-2lambda6-thia-1-azaspiro4.5decane-2,2-dione Chemical and Physical Properties

Names and Identifiers

• 4-amino-8-tert-butyl-1-ethyl-2lambda6-thia-1-azaspiro4.5decane-2,2-dione
• 4-amino-8-tert-butyl-1-ethyl-2lambda6-thia-1-azaspiro[4.5]decane-2,2-dione
• EN300-1122930
• 2137450-55-4

• Inchi： 1S/C14H28N2O2S/c1-5-16-14(12(15)10-19(16,17)18)8-6-11(7-9-14)13(2,3)4/h11-12H,5-10,15H2,1-4H3
• InChI Key： JTWBLFFDSYPNST-UHFFFAOYSA-N
• SMILES： S1(CC(C2(CCC(C(C)(C)C)CC2)N1CC)N)(=O)=O

Computed Properties

• Exact Mass: 288.18714931g/mol
• Monoisotopic Mass: 288.18714931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-amino-8-tert-butyl-1-ethyl-2lambda6-thia-1-azaspiro4.5decane-2,2-dione

Chemical Profile of 4-amino-8-tert-butyl-1-ethyl-2lambda6-thia-1-azaspiro4.5decane-2,2-dione (CAS No. 2137450-55-4)

4-amino-8-tert-butyl-1-ethyl-2lambda6-thia-1-azaspiro4.5decane-2,2-dione, identified by its CAS number 2137450-55-4, is a structurally complex organic compound belonging to the spirocyclic thiazine class. This molecule has garnered significant attention in the field of medicinal chemistry due to its unique scaffold and potential biological activities. The presence of multiple heterocyclic rings, including a spirocyclic connection between a thiadiazole and a decane ring, contributes to its intricate three-dimensional structure, which may influence its interactions with biological targets.

The compound’s name highlights several key structural features: the amino group at the 4-position, the tert-butyl substituent at the 8-position, the ethyl group at the 1-position, and the spirocyclic framework labeled as spiro4.5decane. The dione functionality at the 2-position further enhances its molecular complexity. Such structural motifs are often designed to modulate pharmacokinetic properties and improve binding affinity to biological receptors.

In recent years, spirocyclic compounds have been extensively studied for their potential applications in drug discovery. The spirocyclic core in 4-amino-8-tert-butyl-1-ethyl-2lambda6-thia-1-azaspiro4.5decane-2,2-dione imparts rigidity to the molecule, which can be advantageous in achieving high specificity for biological targets. This rigidity helps in optimizing the binding interactions by reducing conformational flexibility, a critical factor in drug design.

The thia and azaspiro moieties introduce sulfur and nitrogen atoms into the core structure, respectively. These heteroatoms are known to participate in hydrogen bonding and hydrophobic interactions with biological targets, thereby enhancing binding affinity. The thiadiazole ring is particularly interesting as it has been reported to exhibit various biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of such a scaffold into 4-amino-8-tert-butyl-1-ethyl-2lambda6-thia-1-azaspiro4.5decane-2,2-dione suggests potential therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with high accuracy. Molecular docking studies on 4-amino-8-tert-butyl-1-ethyl-2lambda6-thia-1-azaspiro4.5decane-2,2-dione have revealed its potential interaction with enzymes and receptors involved in metabolic pathways. For instance, preliminary simulations suggest that this compound may bind to enzymes associated with inflammation and oxidative stress pathways, which are implicated in various chronic diseases.

The tert-butyl group at the 8-position serves as a steric bulk that can prevent non-specific interactions by occupying space around the binding pocket of a target protein or receptor. This feature is particularly valuable in minimizing side effects associated with drug candidates. Additionally, the presence of an ethyl group at the 1-position may influence solubility and metabolic stability, which are critical parameters for drug development.

Current research in medicinal chemistry emphasizes the development of multitarget drugs that can modulate multiple pathways simultaneously. The unique structure of 4-amino-8-tert-butyl-1-ethyl-2lambda6-thia -1 -azaspiro4 .5decane -2 ,2 -dione makes it an attractive candidate for such multitarget drug design strategies. Studies indicate that this compound may exhibit dual activity by interacting with both enzyme and receptor targets simultaneously.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been employed to construct the spirocyclic core efficiently. These methods ensure that the desired stereochemistry is maintained throughout the synthesis process.

Evaluation of pharmacokinetic properties is essential before advancing a compound into clinical trials. Preliminary pharmacokinetic studies on analogs of 4-amino -8 -tert-butyl -1 -ethyl -2lambda6 -thia -1 -azaspiro4 .5decane -2 ,2 -dione have shown promising results regarding bioavailability and metabolic stability. These findings support further investigation into its potential as a lead compound for drug development.

The role of computational modeling in drug discovery cannot be overstated. By leveraging machine learning algorithms and quantum mechanical calculations, researchers can predict key pharmacological properties of compounds like 4-amino -8 -tert-butyl -1 -ethyl -2lambda6 -thia -1 -azaspiro4 .5decane - 2 , 2 dione before conducting expensive experimental validations . p > < p > In conclusion , 4 -amino -8 -tert-butyl -1 -ethyl - 2 lambda6-thia 1 azaspiro 4 .5decane 2 , 2 dione ( CAS No . 2137450 55 4 ) represents a structurally intriguing compound with significant potential for therapeutic applications . Its unique scaffold , combined with promising computational predictions , makes it an attractive candidate for further investigation in medicinal chemistry research . p > article > response >